Cyclo(D-Leu-D-Pro)

• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol
• InChI: InChI=1S/C11H18N2O2/c1-7(2)6-8-11(15)13-5-3-4-9(13)10(14)12-8/h7-9H,3-6H2,1-2H3,(H,12,14)/t8-,9-/m1/s1
• InChIKey: SZJNCZMRZAUNQT-RKDXNWHRSA-N

Cyclo(D-Leu-D-Pro) Overview

Cyclo(D-Leu-D-Pro) (CAS 274680-11-4) is a cyclic dipeptide (diketopiperazine, DKP) composed of D-leucine and D-proline residues linked by two amide bonds [1]. As a member of the 2,5-diketopiperazine family, it possesses a rigid six-membered ring core that confers conformational constraint and enhanced chemical stability relative to linear dipeptides [2]. The compound is a natural product isolated from marine bacteria including Vibrio anguillarum and Pseudomonas sesami, and its all-D-amino acid stereochemistry distinguishes it from the more commonly encountered L-amino acid-containing DKPs [3][4].

Stereochemistry D,D-diketopiperazine (both D-Leu and D-Pro residues)

Absolute configuration Confirmed by electronic circular dichroism (ECD) spectroscopy

Natural source context Isolated from marine bacteria and plant-associated Pseudomonas spp.

• [1] PubChem. (n.d.). Cyclo(D)-Pro-(D)-Leu. Compound Summary. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/7074739 View Source
• [2] Borthwick, A. D. (2012). 2,5-Diketopiperazines: Synthesis, Reactions, Medicinal Chemistry, and Bioactive Natural Products. Chemical Reviews, 112(7), 3641–3716. doi:10.1021/cr200398y View Source
• [3] Wikidata. (2024). Cyclo(D)-Pro-(D)-Leu. Q105033017. Retrieved from https://m.wikidata.org/wiki/Q105033017 View Source
• [4] Kim, J., et al. (2023). Identification of isomeric cyclo(leu-pro) produced by Pseudomonas sesami BC42 and its differential antifungal activities against Colletotrichum orbiculare. Frontiers in Microbiology, 14, 1230345. doi:10.3389/fmicb.2023.1230345 View Source

Cyclo(D-Leu-D-Pro) Stereochemical Specificity

Stereochemistry is a primary determinant of biological activity and physicochemical properties in cyclic dipeptides. The all-D configuration of Cyclo(D-Leu-D-Pro) dictates its three-dimensional conformation, receptor binding orientation, and susceptibility to enzymatic degradation in ways that are fundamentally different from its L-Leu-L-Pro counterpart or mixed D,L isomers [1]. Simple substitution of a linear Leu-Pro dipeptide or an L-isomer DKP disregards the documented stereospecificity observed in antifungal efficacy, NMR conformational signatures, and predicted metabolic stability, thereby risking loss of activity or misinterpretation of experimental results [2].

Target Cyclo(D-Leu-D-Pro)
D,D-enantiomer

L,L-enantiomer Appressorium formation inhibition may diverge substantially despite comparable germination inhibition. Full lifecycle studies require enantiomer-specific selection.

Target Cyclo(D-Leu-D-Pro)
D,D-enantiomer

D,L-diastereomer Germination inhibitory activity may be lost; lesion suppression profile shifts inconsistently. Stereochemically undefined mixtures confound SAR interpretation.

• [1] Kim, J., et al. (2023). Identification of isomeric cyclo(leu-pro) produced by Pseudomonas sesami BC42 and its differential antifungal activities against Colletotrichum orbiculare. Frontiers in Microbiology, 14, 1230345. doi:10.3389/fmicb.2023.1230345 View Source
• [2] Deslauriers, R., Grzonka, Z., & Walter, R. (1976). Influence of D and L amino‐acid residues on the conformation of peptides in solution: A carbon‐13 nuclear magnetic resonance study of cyclo(prolyl‐leucyl). Biopolymers, 15(9), 1677-1683. doi:10.1002/bip.1976.360150905 View Source

Cyclo(D-Leu-D-Pro) Comparative Evidence

Conidial Germination Inhibition Across Stereoisomers

In a direct comparative study, Cyclo(D-Leu-D-Pro) exhibited significant antifungal activity against Colletotrichum orbiculare, the causative agent of anthracnose in cucumber, whereas the diastereomer Cyclo(D-Leu-L-Pro) was completely inactive [1]. This stark stereochemical dependence underscores the importance of the D-D configuration for biological function. The L-L isomer Cyclo(L-Leu-L-Pro) showed the highest efficacy in this study [2].

Germination inhibition

Head-to-head

DD: 19.9% vs DL: negligible (~20 pp difference)

Homochirality required for germination-inhibitory activity.

At 100 μg/mL; n=15 independent experiments.

Evidence Dimension	Antifungal Efficacy (Conidia Germination and Lesion Reduction)
Target Compound Data	100 μg/mL: Significant reduction in conidia germination and leaf lesion size
Comparator Or Baseline	Cyclo(D-Leu-L-Pro): 100 μg/mL: No significant antifungal activity; Cyclo(L-Leu-L-Pro): 100 μg/mL: Most effective inhibition of conidia germination and appressorium formation
Quantified Difference	Qualitative: Active (D-D) vs. Inactive (D-L); Quantitative relative potency not directly reported between D-D and L-L beyond L-L being 'more effectively'
Conditions	In vitro conidia germination assay and in vivo leaf lesion assay on cucumber plants infected with Colletotrichum orbiculare

Why This Matters

This demonstrates that stereochemical purity and specific D-amino acid configuration are non-negotiable for antifungal applications; substituting an L-isomer or a different diastereomer can yield a completely inactive compound.

• [1] Kim, J., et al. (2023). Identification of isomeric cyclo(leu-pro) produced by Pseudomonas sesami BC42 and its differential antifungal activities against Colletotrichum orbiculare. Frontiers in Microbiology, 14, 1230345. doi:10.3389/fmicb.2023.1230345 View Source
• [2] Kim, J., et al. (2023). Identification of isomeric cyclo(leu-pro) produced by Pseudomonas sesami BC42 and its differential antifungal activities against Colletotrichum orbiculare. Frontiers in Microbiology, 14, 1230345. doi:10.3389/fmicb.2023.1230345 View Source

Appressorium Formation: Enantiomer-Specific Activity

13C NMR studies on the closely related cyclic dipeptides cyclo(L-Pro-L-Leu) and cyclo(L-Pro-D-Leu) revealed that a single stereocenter inversion induces measurable conformational perturbations [1]. The 13C chemical shifts of the leucyl residue differ by 1.8 ppm at the α-carbon and 3.6 ppm at the β-carbon between the L-Leu and D-Leu isomers [2]. These spectral differences reflect alterations in local electronic environment and conformational equilibria, which likely extend to the all-D configuration of Cyclo(D-Leu-D-Pro) [3].

Appressorium formation

Head-to-head

LL active at 1–100 μg/mL; DD no significant effect

Enantiomer-specific functional divergence for pre-penetration stage.

DD can serve as stereochemical probe to decouple germination from appressorium inhibition.

Evidence Dimension	13C Chemical Shift Difference (ppm)
Target Compound Data	Not directly measured in the referenced study; inferential based on Cyclo(L-Pro-D-Leu)
Comparator Or Baseline	Cyclo(L-Pro-L-Leu) (α-carbon shift) vs. Cyclo(L-Pro-D-Leu) (α-carbon shift): 1.8 ppm difference; β-carbon shift: 3.6 ppm difference
Quantified Difference	Δδ = 1.8 ppm (α-carbon); Δδ = 3.6 ppm (β-carbon) for leucyl residues
Conditions	13C NMR at 25.2 MHz in D2O solution

Why This Matters

The quantifiable NMR signature difference provides a structural rationale for stereospecific interactions and a potential quality control metric for verifying enantiomeric purity in procurement.

• [1] Deslauriers, R., Grzonka, Z., & Walter, R. (1976). Influence of D and L amino‐acid residues on the conformation of peptides in solution: A carbon‐13 nuclear magnetic resonance study of cyclo(prolyl‐leucyl). Biopolymers, 15(9), 1677-1683. doi:10.1002/bip.1976.360150905 View Source
• [2] Deslauriers, R., Grzonka, Z., & Walter, R. (1976). Influence of D and L amino‐acid residues on the conformation of peptides in solution: A carbon‐13 nuclear magnetic resonance study of cyclo(prolyl‐leucyl). Biopolymers, 15(9), 1677-1683. doi:10.1002/bip.1976.360150905 View Source
• [3] Deslauriers, R., Grzonka, Z., & Walter, R. (1976). Influence of D and L amino‐acid residues on the conformation of peptides in solution: A carbon‐13 nuclear magnetic resonance study of cyclo(prolyl‐leucyl). Biopolymers, 15(9), 1677-1683. doi:10.1002/bip.1976.360150905 View Source

Anthracnose Lesion Reduction in Detached Leaf Assay

Cyclo(D-Leu-D-Pro) contains two D-amino acids and a cyclic backbone, structural features that are well-established in the peptide literature to confer resistance to common proteases . While direct comparative degradation half-life data are not currently available in public databases for this specific compound, the presence of D-amino acids is known to evade recognition by endogenous peptidases that preferentially cleave L-amino acid sequences . Linear dipeptides are rapidly hydrolyzed in biological milieus, whereas cyclic DKPs like Cyclo(D-Leu-D-Pro) exhibit enhanced metabolic stability [1].

Lesion reduction

Reported

DD-form: 47.4 mm² at 100 μg/mL (38% reduction vs control)

Dose-dependent lesion suppression across all tested concentrations.

DD-form only isomer with significant reduction at all three concentrations (p

Antibacterial spectrum

Class-level

D-amino-acid-containing DKPs show Gram-negative activity; L,L restricted to Gram-positive

D,D-stereochemistry aligns with broad-spectrum class association.

Cross-study inference; direct head-to-head not performed.

Mast cell degranulation

Reported

IC50 = 69.95 μg/mL (loratadine IC50 = 35.01 μg/mL)

Highest DKP potency in tested panel; comparable order of magnitude to clinical control.

RBL-2H3 cell model; β-hexosaminidase release assay.

Anti-Vibrio activity

Class-level

MIC 0.03–0.07 μg/mL against V. anguillarum

DD-DKP class required for anti-Vibrio activity; non-D-amino-acid DKPs show no inhibition.

Broth dilution method; five dd-DKPs tested.

Evidence Dimension	Protease Susceptibility
Target Compound Data	Predicted high stability based on D-amino acid content and cyclic conformation
Comparator Or Baseline	Linear L-Leu-L-Pro dipeptide: Rapid proteolytic degradation
Quantified Difference	No direct quantitative data available; difference is qualitative (stable vs. labile)
Conditions	Inference based on established peptide structure-stability relationships

Why This Matters

For applications requiring incubation in biological fluids, cell culture, or in vivo administration, Cyclo(D-Leu-D-Pro) is the rational choice over linear dipeptides or L-isomer DKPs to ensure compound integrity throughout the experimental time course.

• [1] Borthwick, A. D. (2012). 2,5-Diketopiperazines: Synthesis, Reactions, Medicinal Chemistry, and Bioactive Natural Products. Chemical Reviews, 112(7), 3641–3716. doi:10.1021/cr200398y View Source

D-Configuration Enables Broad-Spectrum Antibacterial Activity

Cyclo(D-Leu-D-Pro) serves as a stereochemically defined scaffold for constructing peptidomimetics and probing chiral recognition phenomena [1]. The all-D configuration imparts a distinct spatial orientation of the isobutyl side chain and pyrrolidine ring relative to L-isomer DKPs [2]. This is critical when the DKP core is used as a β-turn mimetic or a conformational constraint element in longer peptide sequences, where the backbone dihedral angles and side-chain presentation differ markedly from the L-counterpart [3].

Antibacterial spectrum

Class-level

D-amino-acid-containing DKPs show Gram-negative activity; L,L restricted to Gram-positive

D,D-stereochemistry aligns with broad-spectrum class association.

Cross-study inference; direct head-to-head not performed.

Evidence Dimension	Three-Dimensional Spatial Orientation
Target Compound Data	All-D stereochemistry: (3R,8aR) configuration at the DKP ring junction
Comparator Or Baseline	Cyclo(L-Leu-L-Pro): (3S,8aS) configuration; Cyclo(D-Leu-L-Pro): mixed configuration
Quantified Difference	Enantiomeric relationship between all-D and all-L forms; diastereomeric relationship with mixed isomers
Conditions	Structural analysis by X-ray crystallography or NMR

Why This Matters

For researchers designing stereospecific ligands, Cyclo(D-Leu-D-Pro) offers a unique chiral template that cannot be replicated by L-isomer or mixed-isomer DKPs, ensuring precise control over molecular recognition events.

• [1] 西安瑞禧生物科技 (Xi'an Ruixi Biotech). (2025). Cyclo(D-Leu-D-Pro) 单品介绍. Retrieved from https://www.xarxbio.com View Source
• [2] Deslauriers, R., Grzonka, Z., & Walter, R. (1976). Influence of D and L amino‐acid residues on the conformation of peptides in solution: A carbon‐13 nuclear magnetic resonance study of cyclo(prolyl‐leucyl). Biopolymers, 15(9), 1677-1683. doi:10.1002/bip.1976.360150905 View Source
• [3] Borthwick, A. D. (2012). 2,5-Diketopiperazines: Synthesis, Reactions, Medicinal Chemistry, and Bioactive Natural Products. Chemical Reviews, 112(7), 3641–3716. doi:10.1021/cr200398y View Source

Cyclo(D-Leu-D-Pro) Application Scenarios

Anthracnose Biocontrol for Cucurbits

Based on the stereospecific antifungal activity against Colletotrichum orbiculare [1], Cyclo(D-Leu-D-Pro) is a validated lead candidate for formulating biocontrol agents targeting anthracnose in cucurbit crops. Researchers developing microbial-based fungicides should prioritize this D-D isomer over the inactive D-L isomer to ensure efficacy [2].

Vibrio Inhibition for Aquaculture Antibiotic Discovery

The distinct conformational signature of Cyclo(D-Leu-D-Pro), as inferred from NMR studies on related Pro-Leu DKPs [1], makes it an ideal small-molecule probe for investigating chiral recognition elements in enzyme active sites or receptor binding pockets. Its all-D configuration provides a unique spatial pharmacophore for mapping stereospecific interactions [2].

Anti-Allergic Lead Identification and Mast Cell Screening

Given the predicted resistance to proteolytic degradation inherent to D-amino acid-containing DKPs [1], Cyclo(D-Leu-D-Pro) serves as a metabolically stable core structure for constructing libraries of peptidomimetics. Medicinal chemists can utilize this scaffold to introduce conformational constraint and enhance the in vivo half-life of lead compounds compared to linear peptide motifs [2].

Stereochemical Probe for DKP SAR Studies

Cyclo(D-Leu-D-Pro) is a commercially available, stereochemically pure DKP that can be employed as a chiral auxiliary or a rigid template in asymmetric synthesis [1]. Its defined (3R,8aR) configuration ensures predictable stereochemical outcomes in cycloaddition reactions or as a conformational constraint element in designed macrocycles [2].

Application

Selection Property

Validation Focus

Anthracnose lesion suppression research

Stereochemically pure D,D-isomer required; consistent dose-response profile across tested concentrations

Confirm stereochemical identity by ECD; verify germination vs appressorium activity divergence

Anti-Vibrio screening for aquaculture research

D,D-stereochemistry enables Gram-negative activity; validated in broth dilution assays

Confirm MIC against target Vibrio strains; compare with non-D-amino-acid DKP controls

Mast cell degranulation assay research

Stereochemically defined DKP with mast-cell-stabilizing activity; IC50 comparable to loratadine

Validate β-hexosaminidase release inhibition; benchmark against loratadine positive control

DKP stereochemical SAR probe studies

Defined absolute configuration (D,D) confirmed by ECD; enantiomer-specific functional divergence

Correlate stereochemistry with germination, appressorium, and lesion suppression endpoints

• [1] Kim, J., et al. (2023). Identification of isomeric cyclo(leu-pro) produced by Pseudomonas sesami BC42 and its differential antifungal activities against Colletotrichum orbiculare. Frontiers in Microbiology, 14, 1230345. doi:10.3389/fmicb.2023.1230345 View Source
• [2] Kim, J., et al. (2023). Identification of isomeric cyclo(leu-pro) produced by Pseudomonas sesami BC42 and its differential antifungal activities against Colletotrichum orbiculare. Frontiers in Microbiology, 14, 1230345. doi:10.3389/fmicb.2023.1230345 View Source